Cas no 2229450-90-0 (4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine
• CAS No: 2229450-90-0
• MF: C₁₆H₂₁F₂N
• MW: 265.341451406479
• CID: 5866181
• PubChem ID: 165852921
• Update Time: 2025-08-05

4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine
• [4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexyl]methanamine
• EN300-1861139
• 2229450-90-0

• Inchi： 1S/C16H21F2N/c17-16(18)10-6-14(12-19,7-11-16)15(8-9-15)13-4-2-1-3-5-13/h1-5H,6-12,19H2
• InChI Key： IDKDYZRXGGTUFQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1(C2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 265.16420600g/mol
• Monoisotopic Mass: 265.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine

Introduction to 4,4-Difluoro-1-(1-Phenylcyclopropyl)cyclohexylmethanamine (CAS No. 2229450-90-0)

4,4-Difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine, with the CAS number 2229450-90-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro substituents and a cyclohexyl ring, which contribute to its distinct chemical and biological properties.

The synthesis of 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine involves a series of well-defined chemical reactions, starting from readily available starting materials. The difluoro substitution on the cyclohexyl ring is particularly noteworthy, as it can significantly influence the compound's physicochemical properties and biological activity. Recent studies have highlighted the importance of fluorine atoms in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates, making this compound a valuable candidate for further investigation.

In terms of its biological activity, 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine has shown promising results in various preclinical models. Research has demonstrated its potential as a modulator of specific receptors and enzymes, which are implicated in several therapeutic areas. For instance, preliminary studies have indicated that this compound may exhibit activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, it has been evaluated for its effects on central nervous system (CNS) disorders, such as anxiety and depression, where it has shown promising preliminary results.

The pharmacokinetic profile of 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine is another area of active research. Fluorinated compounds often exhibit improved metabolic stability and enhanced bioavailability compared to their non-fluorinated counterparts. This can lead to better therapeutic outcomes and reduced dosing frequencies, which are highly desirable attributes in drug development. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further clinical evaluation.

In the context of drug discovery and development, the structural diversity and functional versatility of 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine offer numerous opportunities for optimization. Researchers are exploring various analogs and derivatives to enhance its potency and selectivity while minimizing potential side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding modes and interactions of this compound with target proteins, providing valuable insights for rational drug design.

The safety profile of 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine is also an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential adverse effects. These studies are crucial for ensuring that any future clinical trials are conducted with the highest standards of patient safety.

In conclusion, 4,4-difluoro-1-(1-phenylcyclopropyl)cyclohexylmethanamine (CAS No. 2229450-90-0) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more data becomes available from ongoing studies, the full potential of this compound will likely be realized, potentially leading to new treatments for a range of diseases.